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Compound of Interest

1,1,3,3,5,5-hexaethoxy-1,3,5-
Compound Name: o
trisilinane

Cat. No.: B101869

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
hexaethoxytrisilinane (CAS No. 17955-67-8). The information is compiled from various
chemical suppliers and databases to serve as a valuable resource for researchers and
professionals in drug development and materials science.

Core Physical and Chemical Data

Hexaethoxytrisilinane, also known as 1,1,3,3,5,5-hexaethoxy-1,3,5-trisilacyclohexane, is an
organosilicon compound with the molecular formula C1sH3606Sis.[1] It is characterized as a
colorless to almost colorless clear liquid.[2] Key quantitative physical properties are
summarized in the table below for ease of reference and comparison.
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Property Value Notes
Molecular Formula C15H3606Si3 [1]
Molecular Weight 396.70 g/mol [1]
CAS Number 17955-67-8 [3]
Appearance Colorl.ess' to almost colorless 2]
clear liquid

Boiling Point 133 °C at 5 mmHg [41[5]
Melting Point Approximately -70 °C [41[6]
Density ~1.02 g/mL [41151[6]

Refractive Index

1.4360 to 1.4400

[417]

Flash Point

161 °C

[2]

Soluble in organic solvents
. such as alcohol, ether, and
Solubility L _ [4][6]
organic acids; insoluble in

water.

. L Reacts slowly with
Moisture Sensitivity _ [4]
moisture/water.

Experimental Protocols

Detailed experimental protocols for the synthesis and determination of the physical properties
of hexaethoxytrisilinane are not readily available in published literature. However, general
methodologies for analogous organosilicon compounds can be applied.

Synthesis of Alkoxysilanes

The synthesis of alkoxysilanes, such as hexaethoxytrisilinane, typically involves the reaction of
a corresponding chlorosilane with an alcohol. For hexaethoxytrisilinane, a plausible synthetic
route would involve the reaction of 1,1,3,3,5,5-hexachloro-1,3,5-trisilacyclohexane with ethanol.
This reaction is generally carried out in the presence of a hydrogen chloride scavenger, such
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as a tertiary amine (e.qg., triethylamine or pyridine), to drive the reaction to completion. The
product would then be purified by distillation under reduced pressure.

Determination of Physical Properties

The physical properties listed in the table are typically determined using standard laboratory
techniques:

» Boiling Point: Determined by distillation at a specific reduced pressure (e.g., 5 mmHg) to
prevent decomposition at higher temperatures. The temperature at which the liquid boils and
condenses is recorded.

e Melting Point: For substances that are liquid at room temperature, the melting point is
determined by cooling the substance until it solidifies and then slowly heating it while
monitoring the temperature at which it transitions back to a liquid.

e Density: Measured using a pycnometer or a digital density meter at a specified temperature.

o Refractive Index: Measured using a refractometer, which determines the extent to which light
is bent when it passes through the liquid. This is also temperature-dependent.

o Flash Point: Determined using a closed-cup or open-cup flash-point tester, which measures
the lowest temperature at which the vapors of the liquid will ignite in the presence of an
ignition source.

Chemical Reactivity and Pathways
Hydrolysis Pathway

Alkoxysilanes like hexaethoxytrisilinane are susceptible to hydrolysis, especially in the
presence of acid or base catalysts.[8] The ethoxy groups (-OCH2CHs) react with water to form
silanol groups (-OH) and ethanol. These silanol groups are reactive and can undergo
condensation reactions to form siloxane bridges (Si-O-Si), leading to the formation of larger
oligomers or a polymer network.[9] The overall hydrolysis process is a critical aspect of its
chemistry, particularly in applications where it is used as a crosslinking agent or for surface
modification.[6]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://brinkerlab.unm.edu/assets/publications/1985-1989-publications/brinkerhydrolysis1988.pdf
https://www.gelest.com/wp-content/uploads/question-12.pdf
https://www.chembk.com/en/chem/1,1,3,3,5,5-hexaethoxy-1,3,5-trisilinane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
Hexaethoxytrisilinane + H20
(Si-OCH2CHs) - CH3CH20H

Ethanol
(CHsCH20H)
\ Trisiloxane Silanol Condensation
Condensed Polysiloxane
(Si-O-Si)

Click to download full resolution via product page

Hydrolysis of Hexaethoxytrisilinane.

General Synthesis Workflow

The synthesis of hexaethoxytrisilinane from a chlorosilane precursor and ethanol would follow
a standard laboratory workflow. This involves the reaction setup, the reaction itself under
controlled conditions, and subsequent purification of the product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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